Cas no 847233-26-5 (1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)-)

1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)- structure
847233-26-5 structure
Product name:1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)-
CAS No:847233-26-5
MF:C14H18O2S2
MW:282.421521663666
CID:4217872
PubChem ID:49765253

1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)-
    • 1,1-bis(3-methylthiophen-2-yl)butane-1,4-diol
    • 847233-26-5
    • DA-41225
    • Inchi: InChI=1S/C14H18O2S2/c1-10-4-8-17-12(10)14(16,6-3-7-15)13-11(2)5-9-18-13/h4-5,8-9,15-16H,3,6-7H2,1-2H3
    • InChI Key: HAHLNYYNXFHQOQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 282.07482216Da
  • Monoisotopic Mass: 282.07482216Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 96.9Ų

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